Cas no 2228231-32-9 (2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethanimidamide)

• Product Name: 2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethanimidamide
• CAS No: 2228231-32-9
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 5913803
• PubChem ID: 165706920
• Update Time: 2025-05-24

2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethanimidamide
• 2228231-32-9
• EN300-1816008

• Inchi： 1S/C12H16N2/c13-12(14)8-10-6-3-5-9-4-1-2-7-11(9)10/h3,5-6H,1-2,4,7-8H2,(H3,13,14)
• InChI Key： XBLLIPDUTZWTKN-UHFFFAOYSA-N
• SMILES： NC(CC1=CC=CC2CCCCC=21)=N

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.9Ų

Additional information on 2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethanimidamide

Comprehensive Overview of 2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethanimidamide (CAS No. 2228231-32-9): Properties, Applications, and Research Insights

The compound 2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethanimidamide (CAS No. 2228231-32-9) is a specialized organic molecule with a unique structural framework, combining a tetrahydronaphthalene core with an ethanimidamide functional group. This configuration grants it distinct chemical properties, making it a subject of interest in pharmaceutical and material science research. The tetrahydronaphthalene moiety, a partially hydrogenated naphthalene derivative, is known for its stability and versatility, while the ethanimidamide group introduces reactivity that can be leveraged in synthetic pathways.

In recent years, the demand for novel compounds like 2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethanimidamide has surged due to their potential applications in drug discovery and development. Researchers are particularly intrigued by its role as a building block for small-molecule inhibitors and biologically active intermediates. The compound’s ability to interact with enzymes and receptors has sparked investigations into its utility for targeting metabolic disorders and inflammatory conditions, aligning with the growing focus on precision medicine and personalized therapeutics.

The synthesis of CAS No. 2228231-32-9 involves multi-step organic reactions, often starting from readily available naphthalene derivatives. Key steps include hydrogenation to form the tetrahydronaphthalene scaffold, followed by functionalization to introduce the ethanimidamide group. Advances in green chemistry have also influenced its production, with researchers exploring catalytic methods to reduce waste and improve yield. This aligns with broader industry trends toward sustainable synthesis and eco-friendly manufacturing.

From an analytical perspective, 2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethanimidamide is characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure purity and confirm structural integrity, critical for applications in sensitive fields like pharmaceutical formulation. The compound’s stability under various conditions is also a topic of study, particularly for storage and transport considerations.

The commercial availability of CAS No. 2228231-32-9 has expanded as suppliers recognize its value in research and industrial settings. However, challenges remain in scaling up production while maintaining cost-effectiveness. Discussions in scientific forums often highlight the need for standardized protocols and quality control measures to meet the demands of global markets. This reflects a broader push for transparency and reproducibility in chemical supply chains.

Looking ahead, the potential of 2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethanimidamide extends beyond current applications. Exploratory studies suggest its utility in advanced materials, such as polymers with tailored properties, or as a ligand in catalytic systems. Its compatibility with bioorthogonal chemistry—a rapidly growing field—further underscores its versatility. As interdisciplinary research gains momentum, this compound is poised to play a pivotal role in innovations bridging chemistry, biology, and engineering.

In summary, 2-(5,6,7,8-tetrahydronaphthalen-1-yl)ethanimidamide (CAS No. 2228231-32-9) represents a compelling case study in modern chemical innovation. Its structural uniqueness, coupled with diverse applications, positions it at the intersection of academic inquiry and industrial relevance. For researchers and professionals seeking to explore its full potential, ongoing collaboration and technological advancements will be key drivers of progress.